Cas no 2229221-19-4 (methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate)

• Product Name: methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate
• CAS No: 2229221-19-4
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5963746
• PubChem ID: 165689401
• Update Time: 2025-10-28

methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate
• EN300-1743186
• 2229221-19-4

• Inchi： 1S/C10H11N3O2S/c1-13-9(11)4-7(12-13)8-3-6(5-16-8)10(14)15-2/h3-5H,11H2,1-2H3
• InChI Key： ITIWJQRXAQMNHX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.4Ų

Additional information on methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate

Methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate (CAS No. 2229221-19-4): A Comprehensive Overview

Methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate, identified by its CAS number 2229221-19-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a thiophene core linked to a pyrazole moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural arrangement of this molecule imparts unique chemical and biological properties that have garnered attention from researchers exploring new therapeutic avenues.

The< strong>methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate molecule is characterized by its intricate system of fused rings, which includes a thiophene ring and a pyrazole ring. The presence of an amino group at the 5-position of the pyrazole ring and a carboxylate ester at the 3-position of the thiophene ring enhances its reactivity and potential for further functionalization. These features make it an attractive candidate for synthesizing derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in thiophene-pyrazole hybrid compounds due to their demonstrated efficacy in various biological assays. The< strong>5-amino-1-methyl-1H-pyrazol-3-yl moiety, in particular, has been shown to exhibit promising activities against a range of targets, including enzymes and receptors involved in inflammatory and infectious diseases. Researchers have leveraged this scaffold to develop molecules with anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate is its potential as a lead compound for drug discovery. Its structural flexibility allows for modifications that can optimize pharmacokinetic profiles and target specificity. For instance, studies have explored the impact of varying substituents on the thiophene and pyrazole rings to enhance binding affinity and reduce toxicity. These modifications are guided by computational modeling and experimental validation, ensuring that each derivative is thoroughly evaluated for its biological activity.

The< strong>thiophene component of this compound contributes to its stability and solubility characteristics, which are critical factors in drug formulation. Thiophenes are well-known for their ability to interact with biological targets through hydrophobic and hydrogen bonding interactions, making them valuable in designing molecules that can effectively penetrate cellular membranes. Additionally, the< strong>pyrazole ring introduces a nitrogen-rich environment that can enhance binding interactions with proteins and enzymes.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex derivatives of methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fused ring systems with high precision. These synthetic strategies allow for rapid exploration of structural diversity, facilitating the identification of novel compounds with enhanced biological activity.

The pharmacological profile of methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-3-carboxylate has been investigated in several preclinical studies. These studies have highlighted its potential as an inhibitor of key enzymes involved in disease pathways. For example, derivatives of this compound have shown inhibitory effects on cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. Furthermore, some modifications have demonstrated activity against kinases, which play crucial roles in cancer progression.

The< strong>amino group at the 5-position of the pyrazole ring is particularly noteworthy for its ability to participate in hydrogen bonding interactions with biological targets. This feature has been exploited to design molecules with improved binding affinity and selectivity. Additionally, the carboxylate ester functionality provides a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound.

In conclusion, methyl 5-(5-amino-1-methyl-1H-pyrazol-3-yli thien e -3 -carbox ylate (CAS No. 2229221 -19 -4) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features, combined with its potential for functionalization, make it an attractive candidate for further investigation. As research continues to uncover new applications for thiophene-pyrazole hybrids, compounds like this one are likely to play a significant role in addressing unmet medical needs.